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Compound of Interest

Compound Name: Tristearin-d105

Cat. No.: B588901

An In-Depth Technical Guide to the Certificate of Analysis for Tristearin-d105
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive explanation of the data and methodologies typically
presented in a Certificate of Analysis (CoA) for the deuterated internal standard, Tristearin-
d105. Understanding the components of a CoA is critical for ensuring the quality, identity, and
purity of this standard in research and drug development applications, particularly in
guantitative mass spectrometry-based assays.

Certificate of Analysis: Tristearin-d105

A Certificate of Analysis for Tristearin-d105 provides a summary of the physical and chemical
properties of a specific batch of the material. The following tables outline the typical
specifications and analytical results.

Identification and Physical Properties
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Parameter Specification

Product Name Tristearin-d105

TG(18:0/18:0/18:0)-d105, Trioctadecanoyl

Synonyms Glycerol-d105, Glyceryl Tristearate-d105
CAS Number 125941-88-0

Molecular Formula Cs7HsD10506

Molecular Weight 997.13 g/mol

Appearance White to off-white solid

Solubility Soluble in chloroform (10 mg/mL)

Quality and Purity

Analytical Test Specification Result
Chemical Purity (by HPLC) > 98.0% 99.1%
Isotopic Purity (Deuterated

> 99% (d1-d1os) Conforms
Forms)
Isotopic Enrichment (by MS) > 98 atom % D 99.2 atom % D
Structure Confirmation (by *H-

Conforms to structure Conforms
NMR)
Residual Solvents Per USP <467> Conforms

Experimental Protocols

The following sections detail the methodologies used to obtain the data presented in the
Certificate of Analysis.

Chemical Purity by High-Performance Liquid
Chromatography (HPLC)
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Purpose: To determine the percentage of Tristearin-d105 in the material, separating it from
any non-deuterated or partially deuterated species, as well as other impurities.

Methodology:

¢ Instrumentation: A high-performance liquid chromatograph equipped with a C18 reversed-
phase column (e.g., 250 mm x 4.6 mm, 5 pum particle size) and an Evaporative Light
Scattering Detector (ELSD) is used.

o Mobile Phase: A gradient elution is typically employed to separate triglycerides. A common
mobile phase system is a binary gradient of acetonitrile and a stronger solvent like
methylene chloride or acetone.

o Gradient Program:

[e]

Initial: 95% Acetonitrile, 5% Methylene Chloride

o

Ramp to 50% Acetonitrile, 50% Methylene Chloride over 20 minutes

[¢]

Hold for 5 minutes

[e]

Return to initial conditions and equilibrate for 10 minutes
e Flow Rate: 1.0 mL/min

e Column Temperature: 35°C

e Injection Volume: 10 pL

o Sample Preparation: The Tristearin-d105 standard is accurately weighed and dissolved in
chloroform to a known concentration (e.g., 1 mg/mL).

o Data Analysis: The area of the Tristearin-d105 peak is compared to the total area of all
peaks in the chromatogram to calculate the percentage purity.

Isotopic Enrichment by Mass Spectrometry (MS)
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Purpose: To determine the percentage of deuterium atoms incorporated into the Tristearin-
d105 molecule.

Methodology:

¢ Instrumentation: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or
Orbitrap instrument, coupled with an appropriate ionization source (e.g., Electrospray
lonization - ESI or Atmospheric Pressure Chemical lonization - APCI) is used.

e Sample Introduction: The sample is introduced via direct infusion or after separation by liquid
chromatography.

e Mass Spectrometer Settings:

o lonization Mode: Positive ion mode is typically used to observe protonated or sodiated
adducts ([M+H]* or [M+Na]*).

o Mass Range: The scan range is set to encompass the isotopic cluster of Tristearin-d105
(e.g., m/z 950-1050).

o Resolution: High resolution is crucial to distinguish between isotopic peaks and potential
interferences.

e Data Analysis:
o The isotopic distribution of the molecular ion cluster is measured.

o The theoretical isotopic distribution for a molecule with the formula Cs7HsD10s506 at a
specific deuterium enrichment level is calculated.

o The measured isotopic distribution is compared to the theoretical distributions at various
enrichment levels to find the best fit. The atom percent deuterium is then calculated based
on this comparison.[1]

Structure Confirmation by Proton Nuclear Magnetic
Resonance (*H-NMR) Spectroscopy
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Purpose: To confirm the chemical structure of Tristearin-d105 by comparing its *H-NMR

spectrum to that of a non-deuterated Tristearin standard.

Methodology:

 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

o Sample Preparation: The sample is dissolved in a deuterated solvent, typically deuterated

chloroform (CDCIs).

o Data Acquisition: A standard one-dimensional H-NMR spectrum is acquired.

o Data Analysis: The *H-NMR spectrum of Tristearin-d105 is expected to show a significant

reduction or complete absence of proton signals corresponding to the stearoyl chains and

the glycerol backbone when compared to the spectrum of non-deuterated Tristearin.[2][3]

The presence of any significant residual proton signals would indicate incomplete

deuteration. The chemical shifts of the few remaining protons (from the glycerol backbone)

should be consistent with the structure of tristearin.

Visualizations

The following diagrams illustrate key aspects of Tristearin-d105 and its analysis.

Molecular Structure of Tristearin-d105
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Caption: Molecular Structure of Tristearin-d105.
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Analytical Workflow for Tristearin-d105 Certification
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Caption: Analytical Workflow for Tristearin-d105 Certification.
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Logical Flow of a Certificate of Analysis
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Caption: Logical Flow of a Certificate of Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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